molecular formula C9H4F3NO2 B8654317 4-Trifluoromethylbenzoylisocyanate

4-Trifluoromethylbenzoylisocyanate

Cat. No.: B8654317
M. Wt: 215.13 g/mol
InChI Key: GMHGTXBNHPMZRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Trifluoromethylbenzoylisocyanate is a useful research compound. Its molecular formula is C9H4F3NO2 and its molecular weight is 215.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H4F3NO2

Molecular Weight

215.13 g/mol

IUPAC Name

4-(trifluoromethyl)benzoyl isocyanate

InChI

InChI=1S/C9H4F3NO2/c10-9(11,12)7-3-1-6(2-4-7)8(15)13-5-14/h1-4H

InChI Key

GMHGTXBNHPMZRV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(=O)N=C=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared according to the procedure described in step-2 of Intermediate-8 by using 4-(trifluoromethyl)benzamide (0.200 g, 1.05 mmol), EDC (10 mL) and oxalyl chloride (0.15 mL, 1.58 mmol) to afford 0.200 g of the product.
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
0.15 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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